Cas no 851107-86-3 (4,5-diamino-2,3-dihydroinden-1-one)

• Product Name: 4,5-diamino-2,3-dihydroinden-1-one
• CAS No: 851107-86-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 717019
• PubChem ID: 16082548
• Update Time: 2025-04-19

4,5-diamino-2,3-dihydroinden-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5-diamino-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 4,5-diamino-2,3-dihydro-

• Inchi： 1S/C9H10N2O/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4,10-11H2
• InChI Key： RHTOCKZWDSKUNK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=C(C=2CC1)N)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones